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Compound of Interest

Compound Name: aclacinomycin T(1+)

Cat. No.: B1247451

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aclacinomycin A, also known as Aclarubicin, is a potent anthracycline antibiotic isolated from
Streptomyces galilaeus. It is widely utilized in cancer research and therapy, particularly for
various forms of leukemia.[1][2] Aclacinomycin A functions as a dual inhibitor of topoisomerase
I and II, crucial enzymes involved in DNA replication and transcription.[3][4][5] Its multifaceted
mechanism of action, which includes DNA intercalation, generation of reactive oxygen species
(ROS), and inhibition of the proteasome, makes it a valuable tool for studying cell cycle
regulation, DNA damage response, and apoptosis.[1][6] These application notes provide
detailed protocols for the preparation and use of Aclacinomycin A solutions in a cell culture
setting.

Physicochemical Properties and Storage

Proper handling and storage of Aclacinomycin A are critical to maintain its stability and activity.
The compound is a yellow to orange powder and should be protected from light and moisture.
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Property Data Reference

Molecular Formula Ca2H53NO1s --INVALID-LINK--
Molecular Weight 811.9 g/mol --INVALID-LINK--
Appearance Orange powder --INVALID-LINK--

N Soluble in DMSO (=125
Solubility --INVALID-LINK--
mg/mL), H20 (10 mM)

Store at +4°C, desiccated and
Storage (Powder) protected from light. Stable for --INVALID-LINK--

up to 2 years.

Store aliquots at -20°C for up
to 1 month or -80°C for up to 6

Storage (Stock Sol.) ) --INVALID-LINK--
months. Avoid repeated

freeze-thaw cycles.

Mechanism of Action

Aclacinomycin A exerts its cytotoxic effects through several mechanisms, making it a subject of
extensive research.

o DNA Intercalation: As an anthracycline, Aclacinomycin A inserts itself between DNA base
pairs, disrupting DNA replication and transcription, which inhibits cell division and growth.[1]

[6]

» Topoisomerase Inhibition: It is a dual inhibitor, acting as a catalytic inhibitor of topoisomerase
Il and stabilizing the topoisomerase I-DNA cleavage complex, leading to DNA strand breaks.

[3]5][6]

e Proteasome Inhibition: It inhibits the chymotrypsin-like activity of the 20S proteasome and
may also inhibit the 26S protease complex.[3][6][7]

¢ Induction of Apoptosis: By causing significant DNA damage and cellular stress,
Aclacinomycin A triggers programmed cell death.[1][9]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-aclarubicin-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC11390774/
https://www.selleckchem.com/products/aclacinomycin-a-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/9377570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11390774/
https://www.selleckchem.com/products/aclacinomycin-a-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11390774/
https://bpsbioscience.com/aclacinomycin-a
https://synapse.patsnap.com/article/what-is-the-mechanism-of-aclarubicin-hydrochloride
https://www.apexbt.com/aclacinomycin-a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Generation of Reactive Oxygen Species (ROS): The compound can induce the production of
ROS, leading to oxidative damage to cellular components and contributing to its cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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